![molecular formula C16H19N3O2S2 B5544844 N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide](/img/structure/B5544844.png)
N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide belongs to a class of heterocyclic compounds known for their diverse biological activities. This introduction explores its synthesis, analysis, and properties based on relevant chemical frameworks and reactions.
Synthesis Analysis
The synthesis of N-[(3R*,4R*)-4-(1-pyrrolidinyl)tetrahydro-3-furanyl]-2-(2-thienyl)-1,3-thiazole-4-carboxamide is not directly detailed in available literature. However, analogous compounds have been synthesized through various methods, including cyclocondensation and alkylation reactions, which are common in producing thieno- and furanyl-based heterocycles (Sirakanyan et al., 2020).
Molecular Structure Analysis
The molecular structure of related thieno and furanyl compounds has been characterized by techniques like NMR and X-ray diffraction. These compounds exhibit diverse structural motifs, which contribute significantly to their biological activity and chemical properties (Vasilin et al., 2015).
Chemical Reactions and Properties
The chemical reactivity of thieno and furanyl derivatives generally involves interactions with nucleophiles and electrophiles, reflecting the reactivity of their heterocyclic systems. These reactions are critical for further modifications and understanding the compound’s chemical behavior (Abdel-rahman et al., 2003).
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research on the synthesis of fused pyridine-4-carboxylic acids, including various heterocycles like pyrazolo[3,4-b]pyridines and furo[2,3-b]pyridines, demonstrates the compound's utility in generating a library of heterocyclic compounds. These compounds are pivotal for further combinatorial transformations, showing the compound's role in expanding chemical libraries for potential therapeutic agents (Volochnyuk et al., 2010).
Antiproliferative Activity
The synthesis and evaluation of thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives have been explored for their antiproliferative activity against various cancer cell lines. This research signifies the compound's relevance in the development of novel anticancer agents, highlighting its potential in medicinal chemistry (Hung et al., 2014).
Antimicrobial Agents
Studies on the synthesis of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and related compounds for antimicrobial activity present an insight into the compound's application in combating microbial infections. This research underscores the compound's utility in designing new antimicrobial agents (Chambhare et al., 2003).
Antimicrobial Activity of Amino Acids and Peptides
The compound's role extends to the synthesis of amino acids and peptides containing thiazole and oxazole moieties, demonstrating moderate antibacterial activity against various pathogens. This application is crucial for the development of new antimicrobial peptides, offering a novel approach to antibiotic resistance (Stanchev et al., 1999).
properties
IUPAC Name |
N-[(3R,4R)-4-pyrrolidin-1-yloxolan-3-yl]-2-thiophen-2-yl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S2/c20-15(12-10-23-16(18-12)14-4-3-7-22-14)17-11-8-21-9-13(11)19-5-1-2-6-19/h3-4,7,10-11,13H,1-2,5-6,8-9H2,(H,17,20)/t11-,13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJABZQSLLCSTI-AAEUAGOBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2COCC2NC(=O)C3=CSC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)[C@H]2COC[C@@H]2NC(=O)C3=CSC(=N3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3R,4R)-4-pyrrolidin-1-yloxolan-3-yl]-2-thiophen-2-yl-1,3-thiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.